1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol

• Molecular Formula: C34H37N3O2
• Molecular Weight: 519.7 g/mol
• IUPAC Name: 1-[1,3-di(carbazol-9-yl)propan-2-yloxy]-3-(diethylamino)propan-2-ol
• InChI: InChI=1S/C34H37N3O2/c1-3-35(4-2)21-25(38)24-39-26(22-36-31-17-9-5-13-27(31)28-14-6-10-18-32(28)36)23-37-33-19-11-7-15-29(33)30-16-8-12-20-34(30)37/h5-20,25-26,38H,3-4,21-24H2,1-2H3
• InChI Key: ZKKUPCHPZDHSHP-UHFFFAOYSA-N
• SMILES: CCN(CC)CC(COC(CN1C2=CC=CC=C2C3=CC=CC=C31)CN4C5=CC=CC=C5C6=CC=CC=C64)O

Description

1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation. Additionally, it has been found to inhibit the activity of phosphodiesterase, which is involved in the regulation of vascular tone.
Biochemical and Physiological Effects
1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol has been found to exhibit several biochemical and physiological effects. It has been found to exhibit significant anti-tumor activity, making it a potential candidate for cancer therapy. Additionally, it has been found to exhibit vasodilatory effects, which could potentially be useful in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol in lab experiments is its significant anti-tumor activity. However, one of the limitations of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol. One potential direction is the study of its potential use in combination with other anti-cancer drugs to enhance its anti-tumor activity. Additionally, further studies could be conducted to investigate its potential use in the treatment of other diseases, such as cardiovascular diseases. Finally, the potential toxicity of this compound could be further investigated to determine its safety for use in various experiments.

Synthesis Methods

The synthesis of 1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol involves several steps, including the condensation of 9H-carbazole with formaldehyde, followed by the reaction of the resulting product with 2-(2-bromoethoxy)ethanol and diethylamine. The final product is obtained through purification and isolation using various techniques.

Scientific Research Applications

1-[2-(9H-carbazol-9-yl)-1-(9H-carbazol-9-ylmethyl)ethoxy]-3-(diethylamino)-2-propanol has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-tumor activity, making it a potential candidate for cancer therapy. Additionally, it has been studied for its potential use in the treatment of cardiovascular diseases, as it has been found to exhibit vasodilatory effects.